Cas no 3572-74-5 (2-(1,1-Diphenylethoxy)-N,N-dimethylethanamine)

2-(1,1-Diphenylethoxy)-N,N-dimethylethanamine Properties

Names and Identifiers

• 2-(1,1-Diphenylethoxy)-N,N-dimethylethanamine
• moxastine
• Mephenhydramine
• Moxastin
• N,N-Dimethyl-2-[(α-methyl-α-phenylbenzyl)oxy]ethanamine
• 2-[1,1-di(phenyl)ethoxy]ethyl-dimethyl-amine
• 2-(1,1-Diphenylethoxy)-N,N-dimethylethylamine
• BRN 1981628
• Ethylamine, N,N-dimethyl-2-((alpha-methyl-alpha-phenylbenzyl)oxy)-
• Ethylamine, N,N-dimethyl-2-(1,1-diphenylethoxy)-
• Mephenhydraminum
• Moxastina
• Moxastina [INN-Spanish]
• Moxastine [INN]
• Moxastinum
• Moxastinum [INN-Latin]
• N,N-Dimethyl-2-(alpha-methyl-alpha-phenylbenzyloxy)ethylamine
• Theadrylettae
• EINECS 222-688-3
• CHEBI:135108
• Substanz NR. 1934 [German]
• DTXSID60189244
• AKOS016014922
• NS00029906
• SB81696
• Q6927481
• CHEMBL1742465
• .ALPHA.-METHYLBENZHYDRYL 2-DIMETHYLAMINOETHYL ETHER
• ETHYLAMINE, 2-(1,1-DIPHENYLETHOXY)-N,N-DIMETHYL-
• Spofa 325
• UNII-ZSJ254W6SF
• 3572-74-5
• 4-06-00-04714 (Beilstein Handbook Reference)
• .alpha.-methyldiphenhydramine
• 2-(1,1-diphenylethoxy)-N,N-dimethylethan-1-amine
• Therdryl
• MOXASTINE [MI]
• Spofa 325;Alfadryl
• 2-(2,4-DIMETHYLPHENOXY)ETHANAMINEHYDROCHLORIDE
• MOXASTINE [WHO-DD]
• ZSJ254W6SF
• Substanz NR. 1934
• SCHEMBL29281
• ALPHA-METHYLDIPHENHYDRAMINE
• Moxastina (INN-Spanish)
• alpha-methylbenzhydryl 2-dimethylaminoethyl ether
• BBIMHFSPNXQFAH-UHFFFAOYSA-N
• DTXCID90111735
• Moxastinum (INN-Latin)
• +Expand

• InChIKey： BBIMHFSPNXQFAH-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H23NO/c1-18(20-15-14-19(2)3,16-10-6-4-7-11-16)17-12-8-5-9-13-17/h4-13H,14-15H2,1-3H3
• SMILES： CC(C1=CC=CC=C1)(C2=CC=CC=C2)OCCN(C)C

Computed Properties

• Exact Mass: 269.17809
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 269.177964
• Heavy Atom Count: 20
• Complexity: 247
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 12.5

Experimental Properties

• LogP: 3.52830
• PSA: 12.47
• Refractive Index: 1.5740 (estimate)
• Boiling Point: bp0.15 129-136°
• Flash Point: 105.5°C
• Density: 1.0278 (rough estimate)